3-Chloro-6-(2,2,2-trifluoroethoxy)pyridine-2-carboxylic acid
Overview
Description
3-Chloro-6-(2,2,2-trifluoroethoxy)pyridine-2-carboxylic acid is a chemical compound with the CAS Number: 1021043-31-1 . It has a molecular weight of 255.58 and is commonly used in scientific research. Its versatile nature allows for various applications, including drug synthesis and biological studies.
Molecular Structure Analysis
The IUPAC name for this compound is 3-chloro-6-(2,2,2-trifluoroethoxy)-2-pyridinecarboxylic acid . The InChI code for this compound is 1S/C8H5ClF3NO3/c9-4-1-2-5(13-6(4)7(14)15)16-3-8(10,11)12/h1-2H,3H2,(H,14,15) .Physical And Chemical Properties Analysis
This compound is a powder at room temperature . The storage temperature is at room temperature .Scientific Research Applications
Scientific Field
Pharmaceutical Industry
Scientific Field
- Five pharmaceutical and two veterinary products containing this moiety have been approved for the market .
Organic Synthesis
Scientific Field
Material Science
Scientific Field
Chemical Research
Scientific Field
Environmental Science
Scientific Field
Synthesis of Fluorinated Compounds
Scientific Field
- Employed in vapor-phase reactions to produce fluorinated intermediates .
- Used in the synthesis of 2,3,5-DCTF and 2-chloro-3-(trifluoromethyl)pyridine (2,3-CTF), which are precursors to several commercial products . Results:
Development of Gastric Proton Pump Inhibitors
Scientific Field
- Utilized as an intermediate in the synthesis of Lansoprazole, which is a widely used medication for stomach acid-related conditions . Results:
Herbicide Formulation
Scientific Field
- Combined with other active ingredients and adjuvants to create potent herbicidal compositions . Results:
Functional Materials
Scientific Field
Biological Activity Studies
Scientific Field
Pesticide Development
Scientific Field
- Synthesis of 2,3-dichloro-5-(trifluoromethyl)pyridine (2,3,5-DCTF), a high-demand chemical intermediate for several crop-protection products .
- Application in vapor-phase reactions to produce various commercial products . Results:
- More than 50% of pesticides launched in the last two decades are fluorinated, with many containing a trifluoromethyl group .
properties
IUPAC Name |
3-chloro-6-(2,2,2-trifluoroethoxy)pyridine-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5ClF3NO3/c9-4-1-2-5(13-6(4)7(14)15)16-3-8(10,11)12/h1-2H,3H2,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GSKUFMZZSWYIFW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC(=C1Cl)C(=O)O)OCC(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5ClF3NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-6-(2,2,2-trifluoroethoxy)pyridine-2-carboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4'-tert-Butyl[1,1'-biphenyl]-2-carboxylate](/img/structure/B1437513.png)
